Cas no 2580103-52-0 (ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate)

• Product Name: ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate
• CAS No: 2580103-52-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5658029
• PubChem ID: 165887328
• Update Time: 2025-06-10

ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580103-52-0
• EN300-27726855
• ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate

• Inchi： 1S/C10H18N2O2/c1-2-14-10(13)9-4-3-5-12(9)8-6-11-7-8/h8-9,11H,2-7H2,1H3/t9-/m1/s1
• InChI Key： GGRHLRANTNXTJM-SECBINFHSA-N
• SMILES： O(CC)C([C@H]1CCCN1C1CNC1)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų

Additional information on ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate

Introduction to Ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate (CAS No. 2580103-52-0)

Ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate, a compound with the chemical identifier CAS No. 2580103-52-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule, featuring a pyrrolidine ring linked to an azetidine moiety, makes it a promising candidate for further exploration in various therapeutic areas.

The ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate structure is particularly intriguing because of its stereochemistry. The (2R) configuration indicates a specific spatial arrangement of atoms, which can significantly influence the biological activity and pharmacokinetic properties of the compound. This stereochemical feature is often a critical factor in the design of drugs, as it can determine how effectively a molecule interacts with biological targets.

In recent years, there has been growing interest in the development of chiral drugs, which are molecules that exist as non-superimposable mirror images. These enantiomers can exhibit different biological activities, making their selective synthesis and use crucial for therapeutic purposes. Ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate is an example of such a chiral compound, and its investigation could lead to the discovery of new drugs with enhanced efficacy and reduced side effects.

The azetidine ring in Ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate is a key structural element that contributes to its unique chemical properties. Azetidine derivatives have been studied extensively for their potential biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of this heterocyclic ring suggests that Ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate may exhibit similar properties, making it a valuable scaffold for drug discovery.

Recent research has highlighted the importance of understanding the interactions between small molecules and biological targets at the molecular level. Computational methods, such as molecular docking and molecular dynamics simulations, have become indispensable tools in this regard. These techniques allow researchers to predict how a compound like Ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate will interact with proteins and other biomolecules, providing insights into its potential therapeutic applications.

The synthesis of Ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate involves complex organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, making it more feasible to explore their biological activities. Techniques such as asymmetric synthesis and catalytic transformations have been particularly useful in constructing chiral centers and functional groups with high precision.

One of the most exciting aspects of Ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate is its potential as a lead compound for drug development. Lead optimization involves modifying the structure of a compound to improve its potency, selectivity, and pharmacokinetic properties. By systematically altering various functional groups and exploring different stereochemical configurations, researchers can identify more effective drug candidates.

The pharmaceutical industry has increasingly recognized the importance of collaboration between academic researchers and industrial scientists. Such partnerships facilitate the rapid translation of laboratory discoveries into clinical applications. Ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate exemplifies this trend, as it represents a compound that could bridge the gap between basic research and drug development.

As our understanding of biological systems continues to grow, so does the demand for innovative therapeutic agents. Compounds like Ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate offer new opportunities for addressing unmet medical needs. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery and development of new drugs that will improve human health.

In conclusion, Ethyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structure, stereochemistry, and biological activities make it an attractive candidate for further research and development. As advancements continue to be made in synthetic methodologies and drug discovery technologies, compounds like this one will play an increasingly important role in shaping the future of medicine.